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Compound of Interest

Compound Name: 10-Bromodecanol

Cat. No.: B1266680

An In-Depth Technical Guide to 10-Bromodecanol: Chemical Properties and Structure

Abstract

10-Bromodecanol is a bifunctional organic compound featuring a terminal bromine atom and a
primary hydroxyl group, separated by a ten-carbon aliphatic chain.[1] This unique structure
makes it a valuable intermediate and building block in various fields of chemical synthesis,
including pharmaceuticals, agrochemicals, and materials science.[1][2] Its utility as a flexible
spacer and linker is particularly notable in the development of complex molecular architectures
such as PROTACSs (Proteolysis Targeting Chimeras) and antibody-drug conjugates (ADCs).[1]
This document provides a comprehensive overview of the chemical properties, structure, and
experimental protocols related to 10-Bromodecanol.

Chemical Properties and Identification

10-Bromodecanol is typically a clear, pale yellow liquid at room temperature.[2][3] It is
classified as an irritant and requires careful handling with appropriate personal protective
equipment.[2] Key physical and chemical properties are summarized in the table below.
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Property Value

CAS Number 53463-68-6

Molecular Formula C10H21BrO

Molecular Weight 237.18 g/mol

Appearance Clear yellow to off-white liquid or solid
Boiling Point 165-169 °C at 10 mmHg

Density 1.19 g/mL at 25 °C

Refractive Index (n20/D)

1.476

Flash Point >109 °C (>230 °F) - closed cup
N Soluble in organic solvents like ethanol, ether,
Solubility . .
and chloroform. Miscible with water.
pKa 15.20 £ 0.10 (Predicted)

Chemical Structure

The structure of 10-Bromodecanol consists of a linear ten-carbon chain. A hydroxyl group (-

OH) is attached to the first carbon (C1), making it a primary alcohol.[4] A bromine atom (-Br) is

attached to the tenth carbon (C10), making it a terminal alkyl bromide. This bifunctional nature

allows for selective reactions at either end of the molecule.[1]

IUPAC Name: 10-bromodecan-1-ol[5]

Linear Formula: Br(CH2)100H

SMILES String: OCCCCCCCCCCBr

InChl Key: LGZMUUBPTDRQQM-UHFFFAQOY SA-N[6]

Caption: 2D structure of 10-Bromodecanol.

Experimental Protocols
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Synthesis of 10-Bromodecanol from 1,10-Decanediol

A common method for synthesizing 10-Bromodecanol is through the selective
monobromination of 1,10-decanediol using hydrobromic acid.[4]

Materials:

e 1,10-decanediol (10 g, 57.47 mmol)
e Toluene (600 mL)

e 48% Hydrobromic acid (7.15 mL, 63.21 mmol)
e 1 N Hydrochloric acid

e 2 M Sodium hydroxide (aqueous)

o Deionized water

» Saturated saline solution

e Anhydrous sodium sulfate

 Silica gel

e Eluent: 15% Ethyl acetate in Hexane

Procedure:

Dissolve 1,10-decanediol (10 g, 57.47 mmol) in toluene (600 mL) in a 1 L two-necked, round-
bottomed flask equipped with a Dean-Stark separator.[4]

Slowly add 48% hydrobromic acid (7.15 mL, 63.21 mmol) to the solution.[4]

Heat the reaction mixture to reflux and maintain for 16 hours.[4]

After the reaction is complete, cool the mixture to room temperature.[4]
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Wash the reaction mixture sequentially with 1 N hydrochloric acid, 2 M agueous sodium
hydroxide, deionized water, and saturated saline solution.[4]

Separate the organic phase and dry it over anhydrous sodium sulfate.[4]
Filter the solution and concentrate it under reduced pressure to obtain the crude product.[4]

Purify the crude product by silica gel column chromatography, using 15% ethyl acetate in
hexane as the eluent, to yield pure 10-Bromodecanol as a colorless transparent oll
(Expected yield: ~93%).[4]
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Synthesis and Purification Workflow
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\//
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 10-Bromodecanol.

Spectroscopic Characterization
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The structure and purity of the synthesized 10-Bromodecanol can be confirmed using various
spectroscopic techniques.

e 1H NMR (500 MHz, CDCls):

o

& 3.63 (t, J = 5.8 Hz, 2H, -CH20H)

[¢]

&3.39 (t, J = 6.8 Hz, 2H, -CH:Br)

[e]

5 1.85 (m, 2H)

[e]

& 1.56 (m, 2H)

(¢]

0 1.42 (m, 2H)
o & 1.38-1.27 (m, 10H)[4]
e 13C NMR (125 MHz, CDCIs):
o 062.9, 33.9, 32.7, 32.6, 29.3, 29.2, 29.2, 28.6, 28.0, 25.6[4]
¢ Infrared (IR) Spectroscopy (Neat):
o Vmax 2927, 2856, 1738, 1593, 1449, 1367, 1241 cm~1[4]
o High-Resolution Mass Spectrometry (HRMS-ESI):
o Calculated for C10H22BrO [M+H]*: 237.0854
o Measured: 237.0845[4]

The presence of bromine results in a characteristic isotopic pattern in the mass spectrum. For a
molecule with one bromine atom, two peaks of nearly equal intensity will be observed at M and
M+2, corresponding to the natural abundance of the 7°Br and 8!Br isotopes.[7]

Applications in Research and Development

10-Bromodecanol is a versatile reagent in organic synthesis.
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e Pharmaceuticals and Drug Development: It is used as an intermediate for active
pharmaceutical ingredients (APIs).[2] Its bifunctional nature makes it an ideal linker for
creating PROTACs and ADCs, where precise spacing between two different functional
moieties is crucial.[1] It has also been used to synthesize molecules that induce neurite
outgrowth in neuronal cells.[4]

o Agrochemicals: It serves as a building block in the synthesis of pesticides and herbicides.[2]

e Pheromone Synthesis: It was used in the synthesis of (112Z,13Z)-11,13-hexadecadienal, the
female sex pheromone of the navel orangeworm (Amyelois transitella).[3][4]

o Materials Science: It can be used to synthesize rotaxane dendrimers and as a monomer or
cross-linking agent in polymer chemistry.[1][4]

Safety and Handling

10-Bromodecanol is an irritant, capable of causing skin, eye, and respiratory system irritation.

[2](3]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

o Precautionary Measures: Handle in a well-ventilated area. Wear suitable protective clothing,
gloves, and eye/face protection.[2][3] In case of contact with eyes, rinse immediately with
plenty of water and seek medical advice.[3]

o Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere. It
is sensitive to moisture, heat, and air.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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